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Compound of Interest

Compound Name: Falintolol

Cat. No.: B1232430 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal of Falintolol, a novel β-adrenergic antagonist. Due to the limited availability of specific

disposal protocols for Falintolol, this guide emphasizes a cautious approach, treating the

compound as potentially hazardous waste in the absence of explicit instructions to the contrary.

Immediate Safety and Logistical Information: An
Operational Disposal Plan
This operational plan provides step-by-step guidance for the safe disposal of Falintolol. It is
crucial to consult your institution's specific safety protocols and a registered waste

management provider.

1. Personal Protective Equipment (PPE): Before handling Falintolol, ensure the following PPE

is worn:

Gloves: Nitrile or neoprene gloves are recommended.

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat to protect from spills.
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Respiratory Protection: If handling the powder form and there is a risk of aerosolization, a

properly fitted respirator (e.g., N95 or higher) should be used.

2. Spill Management: In case of a spill:

Small Spills (Solid): Carefully sweep the solid material, avoiding dust generation. Place in a

sealed, labeled container for disposal.

Small Spills (Solution): Absorb the spill with an inert material (e.g., vermiculite, sand, or

chemical absorbent pads). Place the absorbent material in a sealed, labeled container for

disposal.

Large Spills: Evacuate the area and follow your institution's emergency spill response

procedures.

3. Disposal Procedure:

Waste Collection:

Collect all Falintolol waste, including unused product, contaminated materials (e.g.,

gloves, absorbent pads), and empty containers, in a designated, leak-proof, and clearly

labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your waste

management provider.

Labeling:

The waste container must be labeled with "Hazardous Waste," the name of the chemical

("Falintolol"), and any other information required by your institution and local regulations.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from incompatible materials.

Final Disposal:
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Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Incineration at a permitted facility is a common and effective method for the destruction of

pharmaceutical waste.

Falintolol: Chemical and Physical Properties
The following table summarizes the available chemical and physical data for Falintolol.[1][2][3]

Property Value

Molecular Formula C12H24N2O2

Molecular Weight 228.33 g/mol

CAS Number 106401-52-9 (for (Z)-isomer)

Relative Density 1.07 g/cm3 (Predicted)

Storage (Powder) -20°C for 3 years

Storage (In solvent) -80°C for 1 year

Experimental Protocols
Currently, there are no publicly available, detailed experimental protocols specifically for the

disposal of Falintolol. The procedures outlined in this document are based on general best

practices for the disposal of research-grade chemicals and pharmaceutical compounds with

limited safety data.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the safe disposal of a chemical

compound like Falintolol, where specific disposal guidelines are not readily available.
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Caption: Logical workflow for the safe disposal of chemical waste with unknown specific

guidelines.

By adhering to these general but stringent guidelines, laboratories can ensure the safe and

environmentally responsible disposal of Falintolol, fostering a culture of safety and building

trust in their operational practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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